Cas no 79571-41-8 (2-Methyl-7-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine)
2-Methyl-7-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- Pyrazolo[1,5-a]pyrimidine, 2-methyl-7-(3-pyridinyl)-
- 2-methyl-7-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine
- 3-{2-methylpyrazolo[1,5-a]pyrimidin-7-yl}pyridine
- MLS000720554
- YGXIPHKBMIQOHO-UHFFFAOYSA-N
- HMS2713D20
- HMS1664O01
- SMR000336057
- 2-methyl-7-(3-pyridyl)pyrazolo[1,5-a]pyrimidine
- 2-Methyl-7-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine
-
- MDL: MFCD02325221
- Inchi: 1S/C12H10N4/c1-9-7-12-14-6-4-11(16(12)15-9)10-3-2-5-13-8-10/h2-8H,1H3
- InChI Key: YGXIPHKBMIQOHO-UHFFFAOYSA-N
- SMILES: N12C(=CC(C)=N1)N=CC=C2C1C=NC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 245
- Topological Polar Surface Area: 43.1
2-Methyl-7-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB343281-100 mg |
2-Methyl-7-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine; . |
79571-41-8 | 100mg |
€208.80 | 2023-04-26 | ||
| abcr | AB343281-100mg |
2-Methyl-7-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine; . |
79571-41-8 | 100mg |
€283.50 | 2025-04-16 | ||
| Ambeed | A937105-1g |
3-{2-methylpyrazolo[1,5-a]pyrimidin-7-yl}pyridine |
79571-41-8 | 90% | 1g |
$350.0 | 2025-04-16 |
2-Methyl-7-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 2-Methyl-7-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine
Introduction to 2-Methyl-7-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine (CAS No. 79571-41-8)
2-Methyl-7-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine, identified by its CAS number 79571-41-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its promising biological activities. This compound belongs to the pyrazolo[1,5-a]pyrimidine class, a scaffold known for its utility in the development of various therapeutic agents, particularly those targeting cancer and inflammatory diseases.
The structural features of 2-Methyl-7-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine make it a versatile molecule for further derivatization and exploration. The presence of a methyl group at the 2-position and a 3-pyridinyl substituent at the 7-position introduces specific interactions with biological targets, enhancing its potential as a lead compound in drug discovery.
In recent years, there has been a surge in research focusing on pyrazolo[1,5-a]pyrimidine derivatives due to their demonstrated efficacy in inhibiting kinases and other enzymes involved in disease pathways. Studies have shown that compounds within this class can exhibit potent antitumor activity by interfering with critical signaling cascades. For instance, modifications to the pyridinyl moiety have been found to improve binding affinity to target proteins, leading to more effective therapeutic outcomes.
One of the most compelling aspects of 2-Methyl-7-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine is its potential application in addressing unmet medical needs. Current research highlights its role in modulating pathways associated with chronic inflammation and cancer progression. By targeting specific enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, this compound shows promise in reducing inflammatory responses and inhibiting tumor growth.
The synthesis of 2-Methyl-7-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired heterocyclic core efficiently. These techniques not only streamline the synthetic process but also allow for the introduction of diverse functional groups, enabling further structural exploration.
Evaluation of the pharmacological properties of 2-Methyl-7-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine has revealed several intriguing findings. Preclinical studies indicate that this compound exhibits significant cytotoxicity against various cancer cell lines while maintaining low toxicity towards normal cells. This selective toxicity is attributed to its ability to disrupt aberrant signaling pathways that are overactive in malignant cells.
The role of computational chemistry in optimizing the pharmacokinetic profile of 2-Methyl-7-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding interactions with biological targets and identifying structural modifications that could enhance drug-like properties such as solubility, metabolic stability, and bioavailability. These insights have guided the design of more effective derivatives for clinical development.
The integration of high-throughput screening (HTS) technologies has further accelerated the discovery process for compounds like 2-Methyl-7-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine. By rapidly testing thousands of molecules for biological activity, researchers can identify promising candidates for further investigation more efficiently than traditional methods. This approach has led to the identification of novel analogs with enhanced potency and reduced side effects.
In conclusion, 2-Methyl-7-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in oncology and anti-inflammatory therapy make it a valuable compound for further development. As research continues to uncover new therapeutic strategies, compounds within this class are poised to play a crucial role in addressing some of the most pressing medical challenges today.
79571-41-8 (2-Methyl-7-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine) Related Products
- 35149-39-4(Pyrazolo[1,5-a]pyrimidine, 5-methyl-7-phenyl-)
- 87119-67-3(5,7-dimethyl-2-phenylpyrazolo1,5-apyrimidine)
- 879373-17-8(Benzonitrile, 3-[3-(3,5-dimethylphenyl)pyrazolo[1,5-a]pyrimidin-7-yl]-)
- 102627-29-2(Imidazo[1,2-b]pyridazine, 3-methyl-6-(3-pyridinyl)-)
- 78561-98-5(7-(PYRIDIN-3-YL)PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBONITRILE)
- 802983-90-0(Pyrazolo[1,5-a]pyrimidine, 5,7-diphenyl-)
- 151449-97-7(Pyrazolo[1,5-a]pyrimidine, 2-methyl-5,7-diphenyl-)
- 144205-23-2(5-Methyl-2-phenylpyrazolo[1,5-a]pyrimidine)
- 712274-42-5(Pyrazolo[1,5-a]pyrimidine, 2-methyl-7-(4-methylphenyl)-3-phenyl-)
- 72851-18-4(7-Phenylpyrazolo[1,5-a]pyrimidine)